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Compound of Interest

Compound Name: Acoforestinine

cat. No.: B10818273

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acoforestinine is a naturally occurring diterpenoid alkaloid. This document provides a
comprehensive overview of its discovery, chemical properties, and what is currently known
about its biological significance. The information is intended for researchers and professionals
in the fields of natural product chemistry, pharmacology, and drug development.

Discovery and Sourcing

Acoforestinine was first reported in 2009 by Yang J. and colleagues.[1][2] It was isolated from
Aconitum handelianum, a plant belonging to the Ranunculaceae family.[1][2] Subsequent
research has also identified its presence in other Aconitum species, including Aconitum forrestii
and Aconitum carmichaeli. Acoforestinine is also known by its synonym, 8-O-
Ethylyunaconitine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Acoforestinine is presented in the
table below.
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Property Value

Chemical Formula C35H51NO10
Molecular Weight 645.78 g/mol

CAS Number 110011-77-3

Class Diterpenoid Alkaloid
Synonym 8-0O-Ethylyunaconitine

Experimental Protocols

Note: The full experimental details for the isolation and structural elucidation of acoforestinine
from the primary literature are not publicly available at this time. The following is a generalized
workflow based on common practices for the isolation of diterpenoid alkaloids from Aconitum

species.

General Isolation Workflow

The isolation of diterpenoid alkaloids from Aconitum plant material typically involves the
following steps:

Caption: Generalized workflow for the isolation of Acoforestinine.

Biological Activity and Mechanism of Action

To date, there is a significant lack of specific, quantitative data on the biological activity of
acoforestinine in publicly accessible literature. While diterpenoid alkaloids from the Aconitum
genus are known to possess a wide range of biological activities, including analgesic, anti-
inflammatory, and cardiotonic effects, the specific activities of acoforestinine have not been
thoroughly characterized.

Consequently, there is no information available regarding the mechanism of action of
acoforestinine or any signaling pathways that it may modulate.

Synthesis
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There are currently no published reports on the total or semi-synthesis of acoforestinine or its
synonym, 8-O-Ethylyunaconitine.

Future Directions

The discovery of acoforestinine opens up several avenues for future research. Key areas of
investigation should include:

o Comprehensive Biological Screening: To determine the specific pharmacological effects of
acoforestinine. This should involve a broad range of assays to identify any potential
therapeutic properties.

e Mechanism of Action Studies: Once a significant biological activity is identified, further
research will be needed to elucidate the underlying mechanism of action, including the
identification of molecular targets and signaling pathways.

o Total Synthesis: The development of a total synthesis route for acoforestinine would provide
a renewable source of the compound for further research and potential development, and
would allow for the synthesis of analogs to explore structure-activity relationships.

Conclusion

Acoforestinine is a diterpenoid alkaloid with a defined chemical structure that has been
isolated from several Aconitum species. While its discovery has been documented, there is a
notable absence of detailed information regarding its biological activity, mechanism of action,
and synthesis in the current scientific literature. This presents a clear opportunity for further
investigation by researchers in the fields of natural product chemistry and drug discovery. The
elucidation of its pharmacological profile is a critical next step in determining the potential of
acoforestinine as a lead compound for new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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